3,4-dimethoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone

• IUPAC Name: N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-4,6-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C15H18N4O2/c1-10-7-11(2)18-15(17-10)19-16-9-12-5-6-13(20-3)14(8-12)21-4/h5-9H,1-4H3,(H,17,18,19)/b16-9+
• InChI Key: LOPXWIWGXWCDLK-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NN=CC2=CC(=C(C=C2)OC)OC)C
• Isomeric SMILES: CC1=CC(=NC(=N1)N/N=C/C2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

3,4-Dimethoxybenzaldehyde, also known as Veratraldehyde or Methylvanillin, is a chemical compound with the molecular formula C9H10O3. It has a molecular weight of 166.17. It’s a solid substance that’s white to light yellow or light red in color.

Synthesis Analysis

3,4-Dimethoxybenzaldehyde can form 1:1 inclusion complexes with cyclodextrins. It can also react with 3-acetyl-2,5-dimethythiophene to yield a chalcone dye.

Molecular Structure Analysis

The molecular structure of 3,4-dimethoxybenzaldehyde can be represented by the SMILES string [H]C(=O)c1ccc(OC)c(OC)c1. It can also be represented by the InChI string 1S/C9H10O3/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-6H,1-2H3.

Chemical Reactions Analysis

3,4-Dimethoxybenzaldehyde was used in the preparation of 4-chloromethyl-2-(dimethoxyphenyl)-1,3-dioxolane. It was also used in the synthesis of (+)-lithospermic acid, which has anti-HIV activity.

Physical And Chemical Properties Analysis

3,4-Dimethoxybenzaldehyde is a solid substance with a boiling point of 281°C and a melting point of 40-43°C. It is freely soluble in alcohol and diethyl ether, and slightly soluble in hot water.

Safety and Hazards

3,4-Dimethoxybenzaldehyde is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. Safety precautions include washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/eye protection/face protection.